![molecular formula C17H19FN2OS B4539512 1-(3-fluorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine](/img/structure/B4539512.png)
1-(3-fluorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine
Overview
Description
1-(3-fluorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 1-(3-fluorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine is not fully understood. However, it has been suggested that this compound acts as a partial agonist at the 5-HT1A receptor and as an antagonist at the 5-HT2A receptor. This dual activity may contribute to the compound's effects on the serotonin receptor system.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. Some of the effects that have been observed include changes in serotonin receptor expression, alterations in neuronal activity, and modulation of neurotransmitter release. These effects suggest that this compound could be useful in studying the role of the serotonin receptor system in various physiological and pathological conditions.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-fluorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine in lab experiments is its ability to selectively modulate the serotonin receptor system. This compound has been found to have a high affinity for the 5-HT1A receptor and the 5-HT2A receptor, which makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one of the limitations of using this compound is its potential for off-target effects, which could complicate the interpretation of results.
Future Directions
There are several future directions for research on 1-(3-fluorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine. One area of research could be to further investigate the mechanisms of action of this compound and its effects on the serotonin receptor system. Another area of research could be to explore the potential therapeutic applications of this compound in various neurological and psychiatric disorders. Additionally, further studies could be conducted to evaluate the safety and efficacy of this compound in animal models and in clinical trials.
Scientific Research Applications
1-(3-fluorobenzyl)-4-[(5-methyl-3-thienyl)carbonyl]piperazine has been studied extensively for its potential applications in scientific research. One of the main areas of research has been in the field of neuroscience, where this compound has been found to have an effect on the serotonin receptor system. It has been suggested that this compound could be used as a tool for studying the role of the serotonin receptor system in various physiological and pathological conditions.
properties
IUPAC Name |
[4-[(3-fluorophenyl)methyl]piperazin-1-yl]-(5-methylthiophen-3-yl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2OS/c1-13-9-15(12-22-13)17(21)20-7-5-19(6-8-20)11-14-3-2-4-16(18)10-14/h2-4,9-10,12H,5-8,11H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQTCHZQZHOGCLT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CS1)C(=O)N2CCN(CC2)CC3=CC(=CC=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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